Cas no 693-73-2 (11,13-Octadecadienoic acid, (11E,13E)-)

• Product Name: 11,13-Octadecadienoic acid, (11E,13E)-
• CAS No: 693-73-2
• Molecular Formula: C₁₈H₃₂O₂
• Molecular Weight: 280.44548
• CID: 391871
• PubChem ID: 9856943

11,13-Octadecadienoic acid, (11E,13E)- Properties

Names and Identifiers

• 11,13-Octadecadienoic acid, (11E,13E)-
• 11(E),13(E)-OCTADECADIENOIC ACID
• 11,13-Octadecadienoic acid
• SCHEMBL2786382
• 693-73-2

• InChIKey： JGFMXQLVWUGIPI-BSWSSELBSA-N
• Inchi： InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-8H,2-4,9-17H2,1H3,(H,19,20)/b6-5+,8-7+
• SMILES： CCCCC=CC=CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 280.24036
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 280.240230259g/mol
• Heavy Atom Count: 20
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives